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Compound of Interest

3-(3-Chloropropoxy)-4-
Compound Name:

methoxybenzaldehyde
CAS No.: 929683-54-5
Cat. No.: B1344774

Get Quote

Executive Summary

3-(3-Chloropropoxy)-4-methoxybenzaldehyde (CAS: 929683-54-5) is a specialized
bifunctional building block used primarily in medicinal chemistry.[1][2] It serves as a critical
intermediate for installing solubilizing side chains (e.g., chloropropyl linkers) onto aromatic
scaffolds, a common strategy in the optimization of kinase inhibitors and GPCR ligands. Due to
its specific regiochemistry, sourcing high-purity material is essential to prevent costly
downstream separation of isomers. This guide outlines verified suppliers, synthesis pathways
for impurity profiling, and robust quality control (QC) protocols.

Chemical Profile & Specifications
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Property Specification

Chemical Name 3-(3-Chloropropoxy)-4-methoxybenzaldehyde
CAS Number 929683-54-5

Molecular Formula C11H13ClOs3

Molecular Weight 228.67 g/mol

Appearance White to pale yellow solid

Soluble in DMSO, DMF, DCM, Methanol;

Solubility ]
Insoluble in water

Aldehyde (C-1), Methoxy (C-4), 3-

Key Functional Groups
Chloropropoxy (C-3)

Regiochemistry Isovanillin derivative (3-position substitution)

Critical Applications in Drug Development

This compound is valued for its bifunctionality, allowing orthogonal elaboration at two distinct
sites:

o Aldehyde Handle (C-1): Enables reductive amination, Knoevenagel condensation, or
oxidation to carboxylic acids. It is often used to attach the "head" group of a pharmacophore.

» Alkyl Chloride Handle (C-3): The 3-chloropropyl group acts as an electrophile for nucleophilic
substitution reactions. It is frequently displaced by secondary amines (e.g., morpholine,
piperidine, N-methylpiperazine) to generate solubilizing tails, a standard tactic to improve the
pharmacokinetic profile (ADME) of lipophilic drug candidates [1].

Mechanism of Action (Synthetic Utility)

The compound allows for a convergent synthesis strategy. The aldehyde can be reacted first to
build the core scaffold, leaving the chloro-group intact for a late-stage "solubility installation”
step, or vice-versa.

Sourcing Strategy & Commercial Landscape
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Unlike commodity chemicals (e.g., Vanillin), this is a Fine Chemical/Building Block. It is typically
not available in multi-ton quantities from general distributors but is stocked by specialized
medicinal chemistry suppliers.

Supplier Selection Criteria

e Purity Requirement: 297% (HPLC).

 Critical Impurity: Must be free of Isovanillin (starting material) and Regioisomers (4-(3-
chloropropoxy)-3-methoxybenzaldehyde).

o Documentation: Supplier must provide 1H-NMR confirming the triplet peak for the -CH2ClI
group.

Ve C 21 Supnli

Supplier Region Catalog / ID Purity Grade Notes
Reliable stock for
BLDpharm Global (CN/US) BD160352 97%+
gram-scale R&D.
Good regulatory
Apollo Scientific Europe (UK) OR303312 95-98% documentation
for EU.
Specialized in
abcr Gute ) ) ) )
] Europe (DE) AB358100 High Purity fine organic
Chemie )
synthesis.
Excellent for
Combi-Blocks USA (Check CAS) 95%-+ rapid US

delivery.
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Note: Always verify the specific batch CoA before purchase, as "custom synthesis" batches can

vary in impurity profiles.

Technical Validation: Synthesis & QC

To validate the purity of purchased material, one must understand its synthesis and potential
impurities.

Synthesis Pathway & Impurity Origin

The standard synthesis involves the alkylation of Isovanillin with 1-bromo-3-chloropropane.

. Incomplete Rxn ] Impurity A:
Isovanilin -~ |- —————mmmmm Unreacted Isovanillin
(3-Hydroxy-4-methoxybenzaldehyde) O- Alkyl ation
TARGET: F=- 51(16_ B_X_1‘1_> Bis elxmplirtigi lI33:'mer
1-Bromo-3-chloropropane P 3-(3-Chloropropoxy)-4-methoxybenzaldehyde s !
(K2CO3, DMF, 60°C) (Trace)

Click to download full resolution via product page

Figure 1: Synthesis pathway showing the origin of critical impurities.

Quality Control Protocol (Self-Validating System)

Method A: HPLC Purity Analysis
e Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 4.6 x 100 mm, 3.5 pm).
e Mobile Phase:

o A: Water + 0.1% Formic Acid
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o B: Acetonitrile + 0.1% Formic Acid

» Gradient: 10% B to 90% B over 15 minutes.
e Detection: UV @ 254 nm (aromatic ring) and 280 nm (aldehyde).
o Acceptance Criteria: Main peak >97% area. No single impurity >1%.
Method B: 1H-NMR Identity Verification (DMSO-d6)
o Aldehyde Proton: Singlet at ~9.85 ppm. (Confirms oxidation state).
e Aromatic Region: 3 protons (multiplet 7.0 - 7.6 ppm).
¢ Methoxy Group: Singlet at ~3.85 ppm (3H).[3]
o Linker Region (Diagnostic):
o Triplet at ~4.15 ppm (O-CHz-).

o Triplet at ~3.80 ppm (CI-CHz-). Critical: If this is shifted or missing, hydrolysis to alcohol
may have occurred.

o Quintet at ~2.20 ppm (central -CH2-).

Handling & Stability

o Storage: Store at 2-8°C under inert gas (Nitrogen/Argon). Aldehydes are prone to air
oxidation to benzoic acids.

 Stability: The alkyl chloride is relatively stable but can hydrolyze to the alcohol if exposed to
strong bases or prolonged moisture.

o Safety: Irritant. Wear standard PPE.[4][5] The alkyl chloride moiety is a potential alkylating
agent; handle with care in a fume hood.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[Online PDF]. Available at: [https://www.benchchem.com/product/b1344774/docs#high-
purity-3-3-chloropropoxy-4-methoxybenzaldehyde-sourcing-validation-and-application-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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